4-Bromo-3-formylpyridine HCl

• IUPAC Name: 4-bromopyridine-3-carbaldehyde;hydrochloride
• InChI: InChI=1S/C6H4BrNO.ClH/c7-6-1-2-8-3-5(6)4-9;/h1-4H;1H
• InChI Key: HMQSIEPBSISDJG-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC(=C1Br)C=O.Cl
• Molecular Formula: C6H5BrClNO
• Molecular Weight: 222.47 g/mol
• CAS RN: 1809157-95-6

Description

4-Bromo-3-formylpyridine HCl is a pyridine derivative that is widely used in various laboratory experiments, particularly within the realm of organic chemistry. It plays a vital role in organic chemistry as a fundamental building block for synthesizing a wide array of organic compounds. Additionally, it finds application in the synthesis of pyridine-based ligands, which hold widespread use in coordination chemistry.

Synthesis Analysis

While the precise mechanism of action of 4-Bromo-3-formylpyridine HCl remains elusive, it is hypothesized to function as a nucleophile in various chemical reactions. This compound exhibits high reactivity towards diverse electrophiles, rendering it an ideal building block for synthesizing an assortment of organic compounds.

Molecular Structure Analysis

The molecular formula of 4-Bromo-3-formylpyridine HCl is C6H4BrNO•HCl. Its molecular weight is 222.47.

Chemical Reactions Analysis

4-Bromo-3-formylpyridine HCl is hypothesized to function as a nucleophile in various chemical reactions. This compound exhibits high reactivity towards diverse electrophiles, rendering it an ideal building block for synthesizing an assortment of organic compounds.

Physical And Chemical Properties Analysis

The molecular formula of 4-Bromo-3-formylpyridine HCl is C6H4BrNO•HCl. Its molecular weight is 222.

Scientific Research Applications

Synthesis of Complex Molecules

4-Bromo-3-formylpyridine HCl is utilized in the synthesis of cyclopentannulated pyridines through allylation and propargylation under zinc-mediated conditions, further illustrating its role in the construction of bicyclic compounds and the synthesis of monoterpene alkaloids (Jones et al., 2000). Moreover, it aids in the microwave-assisted synthesis of 3-(2,2′-bipyridine-4-yl)-2-propenoic acid ethyl ester, highlighting its efficiency in introducing metal coordination sites in polyacrylates (Heintz et al., 2017).

Luminescent Materials and Coordination Chemistry

The compound is instrumental in the elaboration of luminescent bis-terpyridyl iridium complexes. These complexes, modified via Suzuki cross-coupling, demonstrate potential in light-emitting applications, with their emission properties influenced by the structure of the ligand (Leslie et al., 2004). Additionally, it serves as a precursor in Cu-catalyzed N- and O-arylation reactions, contributing to the formation of novel coordination compounds with potential antimicrobial activity (Altman & Buchwald, 2007).

Theoretical and Computational Studies

Computational studies on the tautomerizations and conformational stabilities of formylpyridine derivatives, including 4-Bromo-3-formylpyridine, provide insights into their structural dynamics and potential reactivity in various phases, indicating their significance in theoretical chemistry (Ruangpornvisuti et al., 2007).

Antimicrobial and Antiproliferative Activities

Research on metal complexes involving 4-Bromo-3-formylpyridine derivatives has shown selective antimicrobial activity, underscoring its relevance in medicinal chemistry for developing new therapeutic agents (Gulea et al., 2012).

Mechanism of Action

While the precise mechanism of action of 4-Bromo-3-formylpyridine HCl remains elusive, it is hypothesized to function as a nucleophile in various chemical reactions. This compound exhibits high reactivity towards diverse electrophiles, rendering it an ideal building block for synthesizing an assortment of organic compounds.